Cas no 62553-94-0 (1,4-Benzenediamine, N'-[2-[(4-chlorophenyl)amino]ethyl]-N,N-dimethyl-)

• Product Name: 1,4-Benzenediamine, N'-[2-[(4-chlorophenyl)amino]ethyl]-N,N-dimethyl-
• CAS No: 62553-94-0
• MF: C₁₆H₂₀ClN₃
• MW: 289.803102493286
• CID: 440451
• PubChem ID: 71385273
• Update Time: 2025-04-19

1,4-Benzenediamine, N'-[2-[(4-chlorophenyl)amino]ethyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N'-[2-[(4-chlorophenyl)amino]ethyl]-N,N-dimethyl-
• 1-N-[2-(4-chloroanilino)ethyl]-4-N,4-N-dimethylbenzene-1,4-diamine
• DTXSID00807511
• N~4~-[2-(4-Chloroanilino)ethyl]-N~1~,N~1~-dimethylbenzene-1,4-diamine
• 62553-94-0

• Inchi： 1S/C16H20ClN3/c1-20(2)16-9-7-15(8-10-16)19-12-11-18-14-5-3-13(17)4-6-14/h3-10,18-19H,11-12H2,1-2H3
• InChI Key： VGWZRBXMAVZWJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCNC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 289.1348
• Monoisotopic Mass: 289.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 27.3